Cas no 173448-31-2 (5-Hexyl-2,2'-bithiophene)

• Product Name: 5-Hexyl-2,2'-bithiophene
• CAS No: 173448-31-2
• MF: C₁₄H₁₈S₂
• MW: 250.422721385956
• MDL: MFCD05664373
• CID: 136692
• PubChem ID: 24882301
• Update Time: 2025-04-19

5-Hexyl-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

• 5-Hexyl-2,2'-bithiophene
• 5-Hexyl-2,2-bithiophene
• 2,2'-Bithiophene,5-hexyl-
• 2-hexyl-5-thiophen-2-ylthiophene
• 5-HEXYL-2 2'-BITHIOPHENE 97
• 5-Hexyl-2,
• 5-hexyl-2,2’-bithiophene
• 2,2'-Bithiophene,5-hexyl
• 2-hexyl-2,2'-bithiophene
• 2-hexyl-5,5'-bithiophene
• 5-(1-hexyl)-2,2'-bithiophene
• 5-hexyl-2,2'-dithiophene
• 5-n-hexyl-2,2'-bithiophene
• 5-Hexyl-2,2′5-hexyl-2,2'-dithiophene
• 5-Hexyl-2,2'-bithiophene 97%
• 5-HEXYL-2 2'-BITHIOPHENE 97
• 5-Hexyl-2,2'-bithiophene, 97%
• AMY27002
• 5-hexyl-2,2'-bithienyl
• ZB0801
• BS-52898
• FT-0742545
• YGA44831
• DTXSID50571997
• CS-W004490
• C14H18S2
• 5'-hexylbithiophene
• SCHEMBL1333578
• 5-HEXYL-2 2/'-BITHIOPHENE 97
• 173448-31-2
• AKOS015911757
• NUONHINJVGHSCL-UHFFFAOYSA-N
• 2,2'-Bithiophene, 5-hexyl-
• 5-Hexyl-2,2(2)-bithiophene
• 5-HEXYL-2 2-BITHIOPHENE97
• 5-Hexyl-2,2 inverted exclamation marka-bithiophene
• DA-09305

• MDL： MFCD05664373
• Inchi： 1S/C14H18S2/c1-2-3-4-5-7-12-9-10-14(16-12)13-8-6-11-15-13/h6,8-11H,2-5,7H2,1H3
• InChI Key： NUONHINJVGHSCL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1CCCCCC

Computed Properties

• Exact Mass: 250.08500
• Monoisotopic Mass: 250.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.060 g/mL at 25 °C(lit.)
• Boiling Point: 355 °C(lit.)
• Flash Point: 116.1±9.9 ºC,
• Refractive Index: n20/D 1.5890(lit.)
• Solubility: Insuluble (6.5E-4 g/L) (25 ºC),
• PSA: 56.48000
• LogP: 5.59940
• Solubility: Not determined

5-Hexyl-2,2'-bithiophene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318-H413
• Warning Statement： P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-37/39-45
• Hazardous Material Identification：
• Safety Term：S26-37/39-45
• Risk Phrases：R25